Cas no 89450-16-8 (Octanoic acid, 2-ethynyl-)

Octanoic acid, 2-ethynyl- structure
Octanoic acid, 2-ethynyl- structure
Product Name:Octanoic acid, 2-ethynyl-
CAS No:89450-16-8
MF:C10H16O2
MW:168.232843399048
CID:600014
PubChem ID:13182636
Update Time:2025-04-19

Octanoic acid, 2-ethynyl- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-ethynyl-
    • 2-ethynyloctanoic acid
    • 89450-16-8
    • DTXSID90525358
    • Inchi: 1S/C10H16O2/c1-3-5-6-7-8-9(4-2)10(11)12/h2,9H,3,5-8H2,1H3,(H,11,12)
    • InChI Key: GZAALUFCIVXKEV-UHFFFAOYSA-N
    • SMILES: OC(C(C#C)CCCCCC)=O

Computed Properties

  • Exact Mass: 168.115029749g/mol
  • Monoisotopic Mass: 168.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų
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